Cas no 1075-21-4 (Isothiazole, 5-phenyl-)

Isothiazole, 5-phenyl- structure
Isothiazole, 5-phenyl- structure
Product Name:Isothiazole, 5-phenyl-
CAS No:1075-21-4
MF:C9H7NS
MW:161.223580598831
CID:138040
PubChem ID:265813
Update Time:2025-04-19

Isothiazole, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isothiazole, 5-phenyl-
    • 5-phenyl-1,2-thiazole
    • 5-PHENYLISOTHIAZOLE
    • 5-Phenyl-1,2-thiazol
    • 5-Phenylisothiazol
    • Isothiazole,5-phenyl
    • AKOS006284158
    • InChI=1/C9H7NS/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7
    • DTXSID40295493
    • NSC102320
    • NSC-102320
    • SCHEMBL6422894
    • 1075-21-4
    • Inchi: 1S/C9H7NS/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7H
    • InChI Key: GCJTZGLHWFXNSS-UHFFFAOYSA-N
    • SMILES: S1C(=CC=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 161.03000
  • Monoisotopic Mass: 161.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.173
  • Boiling Point: 201.9 °C at 760 mmHg
  • Flash Point: 71.9 °C
  • PSA: 41.13000
  • LogP: 2.81010

Isothiazole, 5-phenyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd